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Compound of Interest

Compound Name: Sodium bismuthate

Introduction

The determination of manganese content in steel is crucial for quality control, as manganese
significantly influences the material's mechanical properties, including hardness, tensile
strength, and ductility. The sodium bismuthate method is a highly accurate and reliable
titrimetric procedure for the quantitative analysis of manganese in various types of steel. This
method relies on the powerful oxidizing properties of sodium bismuthate (NaBiOs) to convert
manganese(ll) ions (Mn2*) to permanganate ions (MnOa4~) in a nitric acid solution.[1][2][3] The
resulting intensely purple permanganate is then titrated with a standard solution of a reducing
agent, typically ferrous ammonium sulfate, to determine the manganese concentration.[1][4]

Principle of the Method

The core of the sodium bismuthate method is the oxidation of divalent manganese ions to the
heptavalent permanganate state. Sodium bismuthate is a potent oxidizing agent, particularly
in acidic conditions, capable of quantitatively effecting this transformation.[2][5] The reaction is
typically carried out in a cold nitric acid solution to ensure the stability of the permanganate
formed.[1]

The overall process can be summarized in the following steps:

» Dissolution of the Steel Sample: The steel sample is dissolved in nitric acid, which oxidizes
the iron to Fe3* and manganese to Mn2*.
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» Oxidation of Manganese: An excess of solid sodium bismuthate is added to the cold
solution to oxidize Mn2* to MnOa~.

o Removal of Excess Oxidant: The excess, unreacted sodium bismuthate is removed by
filtration.

« Titration: A known excess of a standard ferrous ammonium sulfate solution is added to
reduce the permanganate back to Mn2*. The excess ferrous ions are then back-titrated with
a standard potassium permanganate solution.

Applicability and Limitations

The sodium bismuthate method is widely applicable to a variety of steel samples, especially
those with low to moderate manganese content.[1] However, certain alloying elements can
interfere with the analysis. For instance, chromium and cobalt can be oxidized by sodium
bismuthate and interfere with the titration, leading to inaccurate results.[6] Chloride ions must
also be absent as they can reduce the permanganate ion.[5]

Experimental Protocols
1. Reagents and Solutions

e Dilute Nitric Acid (sp. gr. 1.135): Mix 300 mL of concentrated nitric acid (sp. gr. 1.42) with 700
mL of distilled water.[7]

o Sodium Bismuthate: Use a high-purity (e.g., 80% grade) reagent. The oxidizing power
should be tested.[7]

e Ferrous Ammonium Sulfate Solution (0.1 N): Dissolve approximately 39.2 g of
Fe(NHa4)2(S0a4)2:6H20 in 1 L of distilled water containing 50 mL of concentrated sulfuric acid.

e Potassium Permanganate Solution (0.1 N): Dissolve approximately 3.2 g of KMnOa in 1 L of
distilled water, boil for 10-15 minutes, let it stand for 24 hours, and filter through a sintered
glass funnel. Standardize against sodium oxalate.

e Phosphoric Acid (85%)

2. Protocol for the Determination of Manganese in Steel
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o Sample Dissolution:

o Accurately weigh approximately 1.0 g of the steel sample and transfer it to a 250 mL
Erlenmeyer flask.

o Add 50 mL of dilute nitric acid (sp. gr. 1.135) and gently heat until the sample is completely
dissolved.

o Boil the solution for a few minutes to expel any oxides of nitrogen.

o Oxidation of Manganese:

[e]

Cool the solution to room temperature.

[e]

Add approximately 0.5 g of sodium bismuthate. Agitate the solution for a few minutes.

o

Add an additional 0.5 g of sodium bismuthate and agitate for one minute.

[¢]

Add 50 mL of 3% nitric acid and filter the solution through a Gooch crucible with an
asbestos mat or a fritted glass filter to remove the excess sodium bismuthate.

[¢]

Wash the filter with 3% nitric acid until the washings are colorless.

o Titration:

o To the filtrate, add a measured excess of the standard ferrous ammonium sulfate solution
from a burette until the purple color of the permanganate disappears, and then add a few
milliliters in excess.

o Titrate the excess ferrous ammonium sulfate with the standard 0.1 N potassium
permanganate solution until a faint, permanent pink endpoint is achieved.

o A blank titration should be performed using all the reagents but without the steel sample.

3. Calculation of Manganese Content

The percentage of manganese in the steel sample can be calculated using the following
formula:
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Where:

W = Weight of the steel sample (g)

Data Presentation

V1 = Volume of ferrous ammonium sulfate solution added (mL)

N1 = Normality of the ferrous ammonium sulfate solution

N2 = Normality of the potassium permanganate solution

E = Equivalent weight of manganese (atomic weight / 5)

V2 = Volume of potassium permanganate solution used for back-titration (mL)

Table 1: Representative Quantitative Results for Manganese Determination in Standard Steel

Standard Steel

Certified Mn (%)
Sample

Mn Found (%)[1]

Method

Bureau of Standards

0.760 0.760 Sodium Bismuthate
Steel No. 1
Bureau of Standards

0.485 0.483 Sodium Bismuthate
Steel No. 2
Bureau of Standards ] )

0.198 0.197 Sodium Bismuthate
Steel No. 3

Visualizations
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Products
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Caption: Chemical reaction pathway for the oxidation of Mn2+,
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Caption: Experimental workflow for manganese determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes: Oxidation of Manganese in Steel
Using Sodium Bismuthate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044082#using-sodium-bismuthate-for-the-oxidation-
of-manganese-in-steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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